Cas no 2229609-02-1 (methyl 3-(2-cyanoethyl)thiophene-2-carboxylate)

• Product Name: methyl 3-(2-cyanoethyl)thiophene-2-carboxylate
• CAS No: 2229609-02-1
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 5882058
• PubChem ID: 165969794
• Update Time: 2025-10-29

methyl 3-(2-cyanoethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-cyanoethyl)thiophene-2-carboxylate
• 2229609-02-1
• EN300-1756413

• Inchi： 1S/C9H9NO2S/c1-12-9(11)8-7(3-2-5-10)4-6-13-8/h4,6H,2-3H2,1H3
• InChI Key： UJJGELXOAIFBFP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)CCC#N

Computed Properties

• Exact Mass: 195.03539970g/mol
• Monoisotopic Mass: 195.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.3Ų

Additional information on methyl 3-(2-cyanoethyl)thiophene-2-carboxylate

Comprehensive Overview of Methyl 3-(2-cyanoethyl)thiophene-2-carboxylate (CAS No. 2229609-02-1)

Methyl 3-(2-cyanoethyl)thiophene-2-carboxylate (CAS No. 2229609-02-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and agrochemical development. This thiophene-based derivative is characterized by its unique molecular structure, which combines a cyanoethyl group with a methyl carboxylate moiety. Such structural features make it a versatile intermediate for synthesizing complex molecules, particularly in the design of heterocyclic compounds and functional materials.

In recent years, the demand for high-purity chemical intermediates like Methyl 3-(2-cyanoethyl)thiophene-2-carboxylate has surged, driven by advancements in drug discovery and green chemistry. Researchers are increasingly exploring its potential as a building block for biodegradable polymers and electronic materials, aligning with global trends toward sustainability. The compound's CAS No. 2229609-02-1 serves as a critical identifier for regulatory compliance and patent applications, ensuring traceability in commercial and academic settings.

One of the most frequently searched questions related to this compound is: "What are the applications of Methyl 3-(2-cyanoethyl)thiophene-2-carboxylate in medicinal chemistry?" Studies highlight its role in the synthesis of thiophene-containing drugs, which are known for their antimicrobial and anti-inflammatory properties. Additionally, its cyanoethyl group offers reactivity that is valuable for click chemistry and polymer crosslinking, making it a hotspot for innovation in material science.

From an industrial perspective, Methyl 3-(2-cyanoethyl)thiophene-2-carboxylate is often discussed in the context of scalable synthesis and process optimization. Manufacturers and researchers alike seek methods to improve yield and reduce waste, reflecting the growing emphasis on circular economy principles. The compound's stability under various conditions also makes it a candidate for high-throughput screening and combinatorial chemistry, further expanding its utility.

Another trending topic is the compound's potential in organic electronics, particularly in the development of conductive polymers and OLED materials. Its thiophene backbone is known to enhance charge transport properties, a feature highly sought after in flexible electronics and wearable technology. This aligns with the broader industry shift toward energy-efficient devices and smart materials.

In summary, Methyl 3-(2-cyanoethyl)thiophene-2-carboxylate (CAS No. 2229609-02-1) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and sustainable technology. Its unique chemical properties and broad reactivity position it as a valuable asset for researchers and industries aiming to address modern challenges in health, energy, and environmental sustainability.